N-(3-(dimethylamino)propyl)-5-methyl-N-(6-methylbenzo[d]thiazol-2-yl)isoxazole-3-carboxamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-5-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-1,2-oxazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H22N4O2S.ClH/c1-12-6-7-14-16(10-12)25-18(19-14)22(9-5-8-21(3)4)17(23)15-11-13(2)24-20-15;/h6-7,10-11H,5,8-9H2,1-4H3;1H
• InChI Key: JRWAWOWUSCPBCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=NOC(=C3)C.Cl
• Molecular Formula: C18H23ClN4O2S
• Molecular Weight: 394.9 g/mol

Description

N-(3-(dimethylamino)propyl)-5-methyl-N-(6-methylbenzo[d]thiazol-2-yl)isoxazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H23ClN4O2S and its molecular weight is 394.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Hassan et al. (2019) detailed the synthesis of new isoxazole derivatives, including compounds similar to the one , and their evaluation for pharmacological potency against hepatic cancer and antimicrobial activities. These compounds demonstrated significant anti-hepatic cancer effects, comparable to the standard drug doxorubicin, and strong antimicrobial effects (Hassan, Rashdan, Nabil, & Elnagar, 2019).

Anticancer Activity

• Deady et al. (2003) explored the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, similar in structure to the compound . These derivatives showed potent cytotoxicity against various cancer cell lines, suggesting the potential for development as anticancer agents (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Anti-Inflammatory and Analgesic Agents

• Research by Abu‐Hashem et al. (2020) on novel heterocyclic compounds derived from visnaginone and khellinone, which share a similar structural motif with the compound of interest, showed that these compounds exhibited significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. The study highlights the compounds' potential as COX-2 selective inhibitors with promising pharmacological profiles (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Corrosion Inhibition

• Hu et al. (2016) investigated the corrosion inhibiting effects of benzothiazole derivatives against steel corrosion in an acidic solution. The study found that these derivatives, which are structurally related to the compound , provide high inhibition efficiencies, suggesting their potential application as corrosion inhibitors (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).

Dynamin GTPase Inhibition

• Gordon et al. (2013) conducted focused library development on dynamin GTPase inhibitors, identifying a key moiety similar to the one as critical for inhibition. This research provides insights into the design of inhibitors for clathrin-mediated endocytosis, a vital process in cellular trafficking (Gordon, Venn-Brown, Robertson, Young, Chau, Mariana, Whiting, Chircop, Robinson, & McCluskey, 2013).